![molecular formula C10H7F4NO3 B3041894 Methyl 4-fluoro-2-(trifluoroacetamido)benzoate CAS No. 404010-71-5](/img/structure/B3041894.png)
Methyl 4-fluoro-2-(trifluoroacetamido)benzoate
Overview
Description
“Methyl 4-fluoro-2-(trifluoromethyl)benzoate” is a chemical compound with the CAS Number: 220141-23-1 . It has a molecular weight of 222.14 . The IUPAC name for this compound is methyl 4-fluoro-2-(trifluoromethyl)benzoate . It is typically stored in a dry environment at 2-8°C .
Molecular Structure Analysis
The InChI code for “Methyl 4-fluoro-2-(trifluoromethyl)benzoate” is 1S/C9H6F4O2/c1-15-8(14)6-3-2-5(10)4-7(6)9(11,12)13/h2-4H,1H3 . This code represents the molecular structure of the compound.Scientific Research Applications
Synthesis and Derivative Formation
Synthesis of Fluorinated Sugars : Methyl 4-fluoro-2-(trifluoroacetamido)benzoate derivatives were utilized in the synthesis of various fluorinated sugars. For example, derivatives of (S)-2-fluoro-L-daunosamine and (S)-2-fluoro-D-ristosamine were synthesized using this compound as a starting point, highlighting its role in the creation of specialized sugar molecules (Baer & Jaworska-Sobiesiak, 1985).
Formation of Ring-contraction Compounds : The compound was also involved in reactions leading to ring-contraction products. These reactions, under certain conditions, resulted in the formation of bicyclic D-xylofuranoside structures (Tsuchiya, Ajito, Umezawa, & Ikeda, 1984).
Biological and Pharmacological Research
Synthesis of Nucleophilic Compounds : This chemical played a role in the synthesis of nucleophilic compounds. For example, in the synthesis of 2-amino-3-fluoro-2,3-dideoxy-D-pentofuranosides of natural heterocyclic bases, it served as a precursor. Although these compounds didn’t show antiviral activity, they are significant in the field of biochemical synthesis (Mikhailopulo et al., 1991).
Potential in Herbicide Development : A study on the synthesis and herbicidal activity of N‐(2‐Fluoro‐5(3‐methyl‐2,6‐dioxo‐4‐(trifluoromethyl)‐2,3‐dihydro‐pyrimidin‐1(6H)‐yl)phenyl)‐2‐phenoxyacetamide derivatives, which used similar fluorinated compounds, showed significant herbicidal activities against certain weeds. This implies potential applications in agricultural chemistry (Wu et al., 2011).
Chemical and Material Science Research
Synthesis of Trifluoromethyl-substituted Compounds : The compound has been used in the synthesis of various trifluoromethyl-substituted compounds, which have applications in materials science and chemical synthesis (Li et al., 2005).
Creation of Photoactive Molecules : It played a role in the creation of photoactive molecules like methyl 4-bromo-3-((2,6-difluorophenyl)diazenyl) benzoate. These molecules have potential applications in the field of photochemistry and materials science (Sylvester & Benedict, 2021).
Safety and Hazards
The compound has been classified with the signal word “Warning” under the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, and H335 . These indicate that the compound can be harmful if swallowed, can cause skin and eye irritation, and may cause respiratory irritation .
properties
IUPAC Name |
methyl 4-fluoro-2-[(2,2,2-trifluoroacetyl)amino]benzoate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7F4NO3/c1-18-8(16)6-3-2-5(11)4-7(6)15-9(17)10(12,13)14/h2-4H,1H3,(H,15,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVJDENWQWZKKOR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=C(C=C1)F)NC(=O)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7F4NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.